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Compound of Interest

Compound Name: 2,6-Dimethylbiphenyl-4-ol

Cat. No.: B025834

In-Depth Technical Guide: 2',6'-
Dimethylbiphenyl-4-ol

CAS Number: 100444-43-7 IUPAC Name: 2',6'-Dimethylbiphenyl-4-ol

This technical guide provides a comprehensive overview of 2',6'-Dimethylbiphenyl-4-ol, a
biphenyl derivative of interest to researchers and professionals in drug development and
chemical synthesis. Due to the limited publicly available data specifically for this compound,
this guide also includes comparative information on related isomers to provide a broader
context for its potential properties and applications.

Physicochemical Properties

While extensive experimental data for 2',6'-Dimethylbiphenyl-4-ol is not readily available in
public literature, its basic properties can be summarized.

Property Value Source

CAS Number 100444-43-7 Internal Analysis
IUPAC Name 2',6'-Dimethylbiphenyl-4-ol Internal Analysis
Molecular Formula C14H140 Internal Analysis
Molecular Weight 198.26 g/mol Internal Analysis
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Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for 2',6'-Dimethylbiphenyl-4-ol are not
extensively documented in readily accessible scientific literature. However, the synthesis of
structurally similar biphenyl compounds often involves cross-coupling reactions. A plausible
synthetic approach for 2',6'-Dimethylbiphenyl-4-ol could be conceptualized through a Suzuki-
Miyaura coupling reaction, a common method for creating carbon-carbon bonds between aryl
halides and arylboronic acids.

Conceptual Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of 2',6'-
Dimethylbiphenyl-4-ol via a Suzuki-Miyaura coupling reaction. This represents a general
approach and would require optimization for this specific target molecule.
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Caption: Conceptual workflow for the synthesis of 2',6'-Dimethylbiphenyl-4-ol.

Biological Activity and Signaling Pathways

There is a notable lack of specific data in peer-reviewed literature regarding the biological
activity and associated signaling pathways of 2',6'-Dimethylbiphenyl-4-ol. To provide a potential
framework for future research, it is useful to consider the activities of other biphenyl and
dimethylphenol compounds, which have been studied for their antioxidant and other biological
properties.

Potential Areas of Investigation
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Based on the activities of structurally related molecules, the following areas may be of interest
for investigating the biological role of 2',6'-Dimethylbiphenyl-4-ol.
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Caption: Potential areas of biological investigation for 2',6'-Dimethylbiphenyl-4-ol.

Conclusion

2',6'-Dimethylbiphenyl-4-ol is a chemical compound with established identification through its
CAS number and IUPAC name. However, there is a significant gap in the publicly available
scientific literature regarding its synthesis, experimental data, and biological activity. The
information provided in this guide on potential synthetic routes and areas for biological
investigation is based on the properties of structurally similar compounds and is intended to
serve as a foundation for future research. Further experimental validation is necessary to fully
characterize the properties and potential applications of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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